Cas no 2034204-15-2 (3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide
• CAS No: 2034204-15-2
• MF: C₁₆H₁₉N₅O₄S
• MW: 377.41816163063
• CID: 5348035
• Update Time: 2025-06-10

3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C16H19N5O4S/c1-10-15(11(2)25-20-10)26(22,23)21-12-3-5-13(6-4-12)24-16-14(9-17)18-7-8-19-16/h7-8,12-13,21H,3-6H2,1-2H3
• InChI Key： LSAAKYHDCRXLRZ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NC1CCC(CC1)OC1C(C#N)=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 622
• XLogP3: 1.4
• Topological Polar Surface Area: 139

Additional information on 3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide

Introduction to 3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide (CAS No. 2034204-15-2)

3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide, identified by the CAS number 2034204-15-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexyl backbone modified with an oxazole ring and a sulfonamide functional group. The presence of multiple substituents, such as the 3-cyanopyrazin-2-yl moiety and the dimethyl groups, contributes to its unique chemical properties and potential biological activities.

The structural design of 3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide reflects a sophisticated approach to drug discovery, where each component of the molecule is carefully selected to optimize its interaction with biological targets. The cyclohexyl ring, with its stereochemistry defined as (1r,4r), provides a rigid scaffold that can mimic the conformation of natural biomolecules. This conformational fidelity is crucial for achieving high binding affinity and selectivity in drug design.

The oxazole ring is another key feature of this compound, known for its ability to engage in hydrogen bonding and pi-stacking interactions with biological receptors. These interactions are essential for stabilizing the binding of the molecule to its target. Furthermore, the sulfonamide group introduces a polar moiety that can enhance solubility and improve pharmacokinetic properties. The 3-cyanopyrazin-2-yl substituent adds another layer of complexity, potentially influencing both the electronic properties and the binding affinity of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide with greater accuracy. These tools have been instrumental in identifying potential therapeutic applications and optimizing drug-like properties. For instance, virtual screening studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer.

In vitro studies have begun to explore the pharmacological profile of 3,5-dimethyl-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide, providing preliminary evidence of its potential as a lead compound for drug development. Initial assays have shown promising results in terms of binding affinity and selectivity for specific targets. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The synthesis of this compound presents significant challenges due to its complex structure. Multi-step synthetic routes involving advanced organic transformations are required to construct the desired framework accurately. Researchers have employed techniques such as stereoselective reactions and protecting group strategies to ensure high yield and purity. The development of efficient synthetic methodologies is crucial for scaling up production and conducting comprehensive biological evaluations.

The incorporation of heterocyclic moieties like pyrazine into the molecular structure has been a strategic approach in drug design due to their ability to modulate electronic properties and enhance binding interactions. The 3-cyanopyrazin-2-yl group in 3,5-dimethyl-N-[...]-1,2 oxazole - 4 - sulfonamide (CAS No. 2034204 - 15 - 2) is particularly noteworthy for its potential to engage in multiple types of interactions with biological targets. This versatility makes it an attractive scaffold for designing molecules with broad therapeutic potential.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these pathways effectively. The case of 3,5-dimethyl-N-[...]-1 , 2 oxazole - 4 - sulfonamide exemplifies how structural complexity can be leveraged to create novel therapeutic agents. By combining insights from chemistry, biology , and computational science , researchers are paving the way for next-generation treatments that are more effective , selective , and better tolerated by patients.

The future directions for research on this compound include exploring its potential in preclinical models and conducting clinical trials to evaluate its efficacy and safety in humans. Collaborative efforts between academic institutions , pharmaceutical companies , and biotech firms will be essential in translating laboratory findings into tangible therapeutic benefits. Additionally , advancements in green chemistry principles may offer opportunities to optimize synthetic routes while minimizing environmental impact.

In conclusion,3 , 5 dimethyl - N - [( 1 r , 4 r ) - 4 - [ ( 3 - cyanopyrazin - 2 - yl ) oxy ] cyclohexyl ] - 1 , 2 oxazole - 4 - sulfonamide ( CAS No . 2034204 - 15 - 2 ) represents a promising candidate for further exploration in drug discovery . Its unique structural features , combined with preliminary evidence of biological activity , make it an intriguing molecule worthy of continued investigation . As research progresses , we can anticipate new insights into its therapeutic potential and mechanisms of action that will contribute significantly to advancements in medicine.